Cas no 68158-36-1 (4(1H)-Quinolinone, 3-bromo-)

• Product Name: 4(1H)-Quinolinone, 3-bromo-
• CAS No: 68158-36-1
• MF: C₉H₆BrNO
• MW: 224.054041385651
• CID: 4141908
• PubChem ID: 614067
• Update Time: 2025-06-29

4(1H)-Quinolinone, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 3-bromo-
• Z1269167050
• SB21336
• EN300-213833
• AC-907/25004862
• 3-bromoquinolin-4(1H)-one
• 3-Bromo-4-hydroxyquinoline, AldrichCPR
• 3-Bromo-4-quinolinol #
• AKOS002329430
• DTXSID00346697
• AKOS023556017
• AB3214
• MFCD00234483
• 3-bromo-1H-quinolin-4-one
• DTXCID30297769
• 3-Bromo-4-hydroxyquinoline
• AS-44695
• SCHEMBL20258216
• DB-410802
• 68158-36-1
• CS-0051431
• 804-050-1
• SCHEMBL1239223
• AF-753/00295028
• 3-Bromo-4(1H)-quinolinone
• SY042501
• 64965-47-5
• 3-bromoquinolin-4-ol
• DB-073558
• PCA96547

• Inchi： 1S/C9H6BrNO/c10-7-5-11-8-4-2-1-3-6(8)9(7)12/h1-5H,(H,11,12)
• InChI Key： NOJARSKUXYDSJA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)C(Br)=C1

Computed Properties

• Exact Mass: 222.96328Da
• Monoisotopic Mass: 222.96328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 4(1H)-Quinolinone, 3-bromo-

4(1H)-Quinolinone, 3-bromo-

4(1H)-Quinolinone, 3-bromo- is a heterocyclic compound with the CAS registry number 68158-36-1. This compound belongs to the quinolinone family, which is a class of organic compounds characterized by a bicyclic structure consisting of a benzene ring fused to a pyridone ring. The presence of the bromine atom at the 3-position introduces unique chemical properties and reactivity, making it an interesting molecule for various applications in organic synthesis and materials science.

The structure of 4(1H)-Quinolinone, 3-bromo- can be described as follows: the quinolinone core consists of a benzene ring fused to a pyridone moiety. The numbering of the atoms starts from the nitrogen atom in the pyridone ring as position 1. The bromine atom is attached at position 3 of the benzene ring, while the ketone group is located at position 4. This specific substitution pattern imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity in various chemical reactions.

Recent studies have highlighted the potential of 4(1H)-Quinolinone, 3-bromo- as a building block in the synthesis of bioactive compounds. For instance, researchers have explored its use in constructing complex heterocyclic frameworks with applications in drug discovery. The bromine atom at position 3 serves as an excellent leaving group, enabling nucleophilic substitution reactions that can be exploited to introduce diverse functional groups into the molecule.

In addition to its role in organic synthesis, 4(1H)-Quinolinone, 3-bromo- has shown promise in materials science. Its aromaticity and conjugated system make it a candidate for applications in optoelectronic materials. Recent advancements in this field have demonstrated that derivatives of quinolinones can exhibit desirable electronic properties, such as high electron mobility and photoluminescence, which are essential for devices like organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 4(1H)-Quinolinone, 3-bromo- typically involves multi-step processes that require careful control over reaction conditions. One common approach involves the bromination of quinolinone derivatives using bromine or other brominating agents under specific conditions. The regioselectivity of the bromination step is critical to obtaining the desired product with high purity and yield.

From an environmental standpoint, understanding the fate and transport of 4(1H)-Quinolinone, 3-bromo- in various media is essential for assessing its potential impact on ecosystems. Recent studies have focused on evaluating its biodegradation pathways and toxicity profiles. These investigations are crucial for ensuring safe handling and disposal practices during its production and use.

In conclusion, 4(1H)-Quinolinone, 3-bromo- (CAS No. 68158-36-1) is a versatile compound with significant potential in multiple fields due to its unique chemical properties and reactivity. Ongoing research continues to uncover new applications and improve synthetic methodologies for this compound, underscoring its importance in contemporary chemical research.